Cas no 1804646-16-9 (4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1804646-16-9
• MF: C₆HClF₃IN₂O₅S
• MW: 432.500221967697
• CID: 4814276
• Update Time: 2025-05-24

4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6HClF3IN2O5S/c7-19(16,17)4-2(11)1-3(13(14)15)12-5(4)18-6(8,9)10/h1H
• InChI Key： LHPDFQBJRFDIIQ-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C=1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 3.2
• Topological Polar Surface Area: 111

Additional information on 4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride

4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804646-16-9)

The compound 4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804646-16-9) is a highly specialized organic chemical with significant applications in advanced materials science and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyridine ring substituted with an iodo group at position 4, a nitro group at position 6, a trifluoromethoxy group at position 2, and a sulfonyl chloride group at position 3. The combination of these functional groups makes this compound uniquely versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of sulfonyl chloride groups in organic synthesis, particularly in the formation of sulfonamides and other sulfur-containing compounds. The presence of the trifluoromethoxy group adds electronic complexity to the molecule, enhancing its reactivity in certain reaction conditions. This makes 4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride an attractive candidate for use in the development of novel pharmaceutical agents and advanced materials.

In the field of medicinal chemistry, this compound has been explored as a potential precursor for bioactive molecules. Its iodo group facilitates nucleophilic substitution reactions, enabling the incorporation of various bioisosteric groups. The nitro group, on the other hand, contributes to the molecule's redox properties, making it suitable for applications in electrochemistry and energy storage materials.

The synthesis of 4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have improved the efficiency of this synthesis, making it more accessible for large-scale production.

Moreover, the compound's stability under various environmental conditions has been extensively studied. Research indicates that it exhibits excellent thermal stability and resistance to hydrolysis under mild conditions, which are critical properties for its use in industrial applications.

In conclusion, 4-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804646-16-9) is a versatile and valuable compound with a wide range of potential applications in both academic research and industrial settings. Its unique combination of functional groups and favorable chemical properties make it an essential building block for the development of innovative chemical products.